Cas no 1006454-09-6 (1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1006454-09-6
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD06805460
• CID: 3059098
• PubChem ID: 19620106
• Update Time: 2025-07-19

1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride
• 1006454-09-6
• 1-SEC-BUTYL-5-METHYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE
• STK350168
• BBL040320
• 1-(sec-Butyl)-5-methyl-1H-pyrazole-4-sulfonyl chloride
• CS-0240839
• AKOS000309439
• 1-butan-2-yl-5-methylpyrazole-4-sulfonyl chloride
• 5-methyl-1-(sec-butyl)pyrazole-4-sulfonyl chloride
• 5-methyl-1-sec-butyl-pyrazole-4-sulfonyl chloride
• EN300-230251
• 1-(sec-Butyl)-5-methyl-1H-pyrazole-4-sulfonylchloride

• MDL： MFCD06805460
• Inchi： 1S/C8H13ClN2O2S/c1-4-6(2)11-7(3)8(5-10-11)14(9,12)13/h5-6H,4H2,1-3H3
• InChI Key： YBMPEXKBYOFHFJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1C)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 236.0386265Da
• Monoisotopic Mass: 236.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride

Professional Introduction to 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006454-09-6)

1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1006454-09-6, belongs to the class of sulfonyl chlorides derived from pyrazole derivatives. The presence of both a butyl group and a methyl substituent on the pyrazole ring, coupled with the sulfonyl chloride functionality, makes it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride features a pyrazole core, which is a heterocyclic aromatic compound known for its stability and reactivity. The pyrazole ring is substituted at the 4-position with a sulfonyl chloride group, enhancing its reactivity in nucleophilic substitution reactions. Additionally, the 5-position is occupied by a methyl group, while the 1-position is linked to a butyl chain. This specific arrangement imparts distinct chemical properties that make it valuable in various synthetic pathways.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The sulfonyl chloride moiety in 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride particularly facilitates the introduction of various functional groups through nucleophilic aromatic substitution (SNAr), making it an excellent building block for medicinal chemistry.

One of the most compelling applications of this compound is in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel sulfonamides, which are known for their therapeutic efficacy. For instance, sulfonyl chlorides can be readily converted into sulfonamides by reaction with primary or secondary amines. This transformation has been utilized to create new derivatives with enhanced pharmacological properties.

The butyl group in 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride contributes to the compound's lipophilicity, which can be advantageous in drug design for improving oral bioavailability. Additionally, the methyl substituent at the 5-position can influence electronic and steric properties, affecting how the molecule interacts with biological targets. These features make it a valuable scaffold for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the role of pyrazole derivatives in modulating enzyme activity. For example, modifications at the 4-position of the pyrazole ring have been shown to affect binding affinity to enzymes like kinases and phosphodiesterases. The sulfonyl chloride functionality allows for precise tuning of these interactions through derivatization reactions. This has opened up new avenues for developing targeted therapies against various diseases.

The synthetic utility of 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride extends beyond pharmaceutical applications. It has been employed in materials science for synthesizing polymers and coatings with tailored properties. The reactivity of the sulfonyl chloride group enables cross-linking reactions, leading to materials with enhanced durability and functionality.

In conclusion, 1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006454-09-6) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.